(3S,8As)-N'-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carboximidamide

• IUPAC Name: (3S,8aS)-N'-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carboximidamide
• InChI: InChI=1S/C8H15N3O2/c9-8(10-12)7-4-11-3-1-2-6(11)5-13-7/h6-7,12H,1-5H2,(H2,9,10)/t6-,7-/m0/s1
• InChI Key: NUJDTUCTLNPQAS-BQBZGAKWSA-N
• Canonical SMILES: C1CC2COC(CN2C1)C(=NO)N
• Isomeric SMILES: C1C[C@H]2CO[C@@H](CN2C1)/C(=N/O)/N
• Molecular Formula: C8H15N3O2
• Molecular Weight: 185.22 g/mol

Description

Oxazines are heterocyclic organic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring (a doubly unsaturated six-membered ring). Isomers exist depending on the relative position of the heteroatoms and relative position of the double bonds. Examples of oxazine derivatives include ifosfamide and morpholine (tetrahydro-1,4-oxazine).

Synthesis Analysis

The synthesis of oxazines often involves the reaction of carbonyl compounds with hydroxylamine derivatives. A commercially available dihydro-1,3-oxazine is a reagent in the Meyers synthesis of aldehydes.

Molecular Structure Analysis

The molecular structure of oxazines involves a six-membered ring with one oxygen and one nitrogen atom. The exact structure can vary depending on the positions of these atoms and the double bonds in the ring.

Chemical Reactions Analysis

Oxazines can undergo a variety of chemical reactions, including dehydrogenation and proton transfer reactions. These reactions can be used to switch single-molecule junctions between different conducting states.

Physical And Chemical Properties Analysis

Oxazines have various physical and chemical properties depending on their specific structure. For example, oxazine dyes exhibit solvatochromism.

Mechanism of Action

The mechanism of action of oxazines can vary depending on their specific structure and the context in which they are used. For example, in molecular electronics, the de/rehydrogenation of 1,4-oxazine linkers can switch single-molecule junctions between a low-conducting and a high-conducting state.

Future Directions

The future directions for research on oxazines could involve further exploration of their properties and potential applications. For example, their use in molecular electronics is a promising area of research.